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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1574185

Get Quote

Technical Support Center: Avibactam Sodium
Hydrate Stability Guide
Executive Summary & Core Mechanism
Avibactam sodium is a non-beta-lactam beta-lactamase inhibitor containing a

diazabicyclooctane (DBO) core. Unlike clavulanic acid, it inhibits enzymes via a reversible

acylation mechanism. However, outside the enzyme pocket, the molecule is susceptible to

irreversible hydrolysis (ring-opening), particularly under alkaline conditions or elevated

temperatures.[1]

This guide provides a self-validating system for researchers to maintain the integrity of

Avibactam sodium hydrate, addressing its two primary enemies: moisture (hygroscopicity)

and alkaline hydrolysis.[1]

Solid-State Storage: The "Dry Chain" Protocol
Q: My Avibactam powder has formed clumps. Is it still usable? A: Clumping indicates moisture

absorption (hygroscopicity). While minor clumping may not immediately destroy potency, it
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alters the weighable mass, leading to inaccurate dosing.[1] If the powder has turned into a

sticky gum, it has likely undergone deliquescence and partial hydrolysis; discard it.[1]

Optimal Storage Conditions (Solid)
Parameter Recommendation Mechanism / Rationale

Temperature -20°C (Long-term)
Slows kinetic degradation

pathways.[1]

Container
Tightly sealed, amber glass or

opaque plastic.

Protects from light; prevents

moisture ingress.[2][3]

Desiccant Mandatory (Silica gel pack).

Avibactam sodium is

hygroscopic.[4] Moisture

catalyzes hydrolysis even in

solid state.

Thawing
Equilibrate to Room Temp (RT)

before opening.

Prevents condensation from

forming on the cold powder

when opened in humid lab air.

Technical Insight: The "hydrate" designation implies a crystal lattice containing water. However,

excess environmental moisture leads to amorphous conversion and increased chemical

reactivity. Always store with a desiccant.

Reconstitution & Solution Stability
Q: Can I freeze aqueous stock solutions of Avibactam? A:Avoid if possible. Unlike many

antibiotics, Avibactam aqueous solutions are sensitive to freeze-thaw cycles which can induce

micro-precipitates or ring stress.

Best Practice: Prepare fresh.
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Alternative: If necessary, flash-freeze single-use aliquots in liquid nitrogen and store at

-80°C. Never refreeze.

Q: What is the optimal pH for solution stability? A: Maintain pH 6.0 – 7.0.

Danger Zone: pH > 7.5 significantly accelerates the hydrolysis of the amide bond in the DBO

ring.

Buffer Choice: PBS (pH 7.[5]2) is acceptable for short-term use (<24h).[1] For longer stability,

slightly acidic buffers (MES, pH 6.[1]0) are superior.

Solution Stability Matrix
Solvent Storage Temp

Max Stability
Window

Notes

Water / PBS Room Temp (25°C) < 12 Hours

Hydrolysis risk

increases rapidly after

12h.

Water / PBS Refrigerated (4°C) 24 - 48 Hours
24h is the safe "Gold

Standard."

DMSO -20°C 1 Month

Hygroscopic solvent;

use anhydrous DMSO

only.

DMSO -80°C 6 Months
Best for organic stock

solutions.

Critical Protocol: When using DMSO, ensure it is fresh/anhydrous. Old DMSO absorbs water

from the air, creating a "wet" organic solvent that will degrade Avibactam over time.

Visualizing the Stability Decision Tree
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The following workflow illustrates the decision logic for storage based on the physical state of

the compound.

Avibactam Sodium
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Physical State?

Solid Powder Reconstituted
Solution

Store at -20°C
with Desiccant Solvent Type?

Equilibrate to RT
before opening

Prior to Use

Aqueous (Water/PBS) Organic (DMSO)

Use within 24h
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Store at -20°C (1 mo)
or -80°C (6 mo)

Click to download full resolution via product page

Figure 1: Decision matrix for Avibactam Sodium storage.[5] Blue nodes indicate decision

points; Green/Yellow indicate safe storage; Red indicates high-risk/short-term states.[1]

Troubleshooting & Degradation Pathways
Q: How do I know if my Avibactam has degraded? A: HPLC is the only definitive method, but

physical signs provide clues.
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Degradation Indicators
Physical: Change from white fluffy powder to yellowish gum (Solid).

Chemical (HPLC): Appearance of ring-opened hydrolysis products.

Mechanism:[2][6] The DBO ring opens to form a urea derivative. This is irreversible.

Cause: High pH (>7.5) or heat.

Experimental Compatibility (Ceftazidime Partnering)
When co-formulating with Ceftazidime (e.g., for MIC testing):

Compatibility: Highly compatible physically.

Stability: The mixture is stable for 24 hours at 4°C.

Diluents: 0.9% Saline or 5% Dextrose are preferred.

Protocol: Reconstitute separately, then mix. Do not store the combined solution for >24h, as

Ceftazidime itself degrades to pyridine, which can alter the pH and destabilize Avibactam.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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